molecular formula C14H16ClN3O2 B11753332 (S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine-2,1'-cyclopropane]-5,11(10H)-dione hydrochloride

(S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine-2,1'-cyclopropane]-5,11(10H)-dione hydrochloride

Cat. No.: B11753332
M. Wt: 293.75 g/mol
InChI Key: YIBDXPXCZXMLNU-MERQFXBCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a structurally complex benzodiazepine derivative featuring a spirocyclic framework integrating a benzo[d]pyrazolo[1,2-a][1,2]diazepine core fused to a cyclopropane ring. The (S)-configuration at the chiral center, combined with the 10-amino substituent and hydrochloride salt, distinguishes it from analogous compounds. The hydrochloride salt enhances aqueous solubility, a critical factor for bioavailability in therapeutic applications . Crystallographic analysis of such spiro compounds typically employs programs like SHELX for structure refinement, as noted in small-molecule crystallography .

Properties

Molecular Formula

C14H16ClN3O2

Molecular Weight

293.75 g/mol

IUPAC Name

(6S)-6-aminospiro[3,6-dihydro-1H-pyrazolo[1,2-b][2,3]benzodiazepine-2,1'-cyclopropane]-5,11-dione;hydrochloride

InChI

InChI=1S/C14H15N3O2.ClH/c15-11-9-3-1-2-4-10(9)12(18)16-7-14(5-6-14)8-17(16)13(11)19;/h1-4,11H,5-8,15H2;1H/t11-;/m0./s1

InChI Key

YIBDXPXCZXMLNU-MERQFXBCSA-N

Isomeric SMILES

C1CC12CN3C(=O)[C@H](C4=CC=CC=C4C(=O)N3C2)N.Cl

Canonical SMILES

C1CC12CN3C(=O)C(C4=CC=CC=C4C(=O)N3C2)N.Cl

Origin of Product

United States

Preparation Methods

Construction of the Spirocyclopropane Core

The spirocyclopropane moiety is synthesized from cyclopropane-1,1-diyldimethanol through a mesylation-alkylation sequence. In the first step, cyclopropane-1,1-diyldimethanol is treated with methanesulfonyl chloride (MsCl) in dichloromethane to yield cyclopropane-1,1-diylbis(methylene) dimethanesulfonate. This intermediate undergoes nucleophilic displacement with di-tert-butyl hydrazine-1,2-dicarboxylate in dimethylformamide (DMF), facilitated by sodium hydride, to form di-tert-butyl 5,6-diazaspiro[2.4]heptane-5,6-dicarboxylate. Deprotection with hydrobromic acid (HBr) generates the 5,6-diazaspiro[2.4]heptane dihydrobromide salt, a critical precursor for subsequent cyclization.

Reaction Conditions:

  • Mesylation: MsCl (2.5 equiv), CH₂Cl₂, 0°C → rt, 16 h.

  • Alkylation: NaH (2.1 equiv), DMF, rt, 16 h.

  • Yield: 59% (mesylation), 93% (alkylation).

Cyclization to Form the Benzo-Pyrazolo-Diazepine Skeleton

The diazaspiroheptane intermediate reacts with homophthalic anhydride in a mixture of acetic acid and pyridine at 130°C to form the spiro[benzo[d]pyrazolo[1,2-a]diazepine] core. This step proceeds via a tandem [3+2] cycloaddition and annulation mechanism, with pyridine acting as both a base and a catalyst. The reaction selectively generates the S-enantiomer due to steric hindrance from the cyclopropane ring.

Key Analytical Data:

  • ¹H NMR (DMSO-d₆): δ 7.79 (dd, J = 7.7 Hz, 1H), 4.20 (d, J = 11.0 Hz, 1H), 0.75–0.79 (m, 4H).

  • LCMS: m/z 243.2 [M + H]⁺.

Functionalization and Stereoselective Amination

Nitrosation and Reduction to Introduce the Amino Group

The spirocyclic intermediate undergoes nitrosation using isopentyl nitrite and lithium hexamethyldisilazide (LiHMDS) in tetrahydrofuran (THF) at 0°C. This step introduces a nitroso group at the C10 position, which is subsequently reduced to an amine using hydrogen gas (H₂) over palladium on carbon (Pd/C) in ethanol. The reduction proceeds with >99% enantiomeric excess (ee), preserving the S-configuration.

Optimization Notes:

  • Temperature Control: Nitrosation at 0°C minimizes side reactions.

  • Catalyst Loading: 10% Pd/C ensures complete reduction without over-hydrogenation.

Hydrochloride Salt Formation

The free amine is converted to its hydrochloride salt by treatment with hydrochloric acid (HCl) in ethanol. Recrystallization from ethanol-diethyl ether yields the final product with >95% purity.

Purification Data:

  • Recrystallization Solvent: Ethanol-diethyl ether (1:3 v/v).

  • Purity (HPLC): 98.5%.

Mechanistic Insights and Side-Reaction Mitigation

Avoidance of Isomer Impurities

During cyclization, competing pathways may generate the R-enantiomer or open-ring byproducts. The use of homophthalic anhydride as a rigid dienophile directs the reaction toward the S-configured product. Additionally, the cyclopropane ring’s strain enforces a specific transition-state geometry, suppressing isomerization.

Role of Acidic Conditions in Cyclization

Acetic acid protonates the diazepine nitrogen, enhancing electrophilicity and promoting cyclization. Pyridine neutralizes HCl byproducts, preventing premature precipitation and ensuring reaction homogeneity.

Analytical Characterization and Validation

Spectroscopic Confirmation

¹H NMR and LCMS data confirm the structure at each synthetic stage. For the final hydrochloride salt:

  • ¹H NMR (D₂O): δ 7.65 (d, J = 7.8 Hz, 1H), 4.35 (d, J = 10.2 Hz, 1H), 3.90–3.95 (m, 2H).

  • IR (KBr): 3443 cm⁻¹ (N–H stretch), 1652 cm⁻¹ (C=O).

Chromatographic Purity Assessment

Reverse-phase HPLC using a C18 column (acetonitrile-water gradient) confirms the absence of isomers and byproducts.

Comparative Analysis of Synthetic Routes

A patent-pending alternative route involves Pd-catalyzed C–N coupling to install the amino group earlier in the synthesis. However, this method suffers from lower yields (45–50%) due to competing β-hydride elimination. The classical nitrosation-reduction approach remains superior for large-scale production .

Chemical Reactions Analysis

Reaction Conditions and Analytical Data

Reaction Step Reagents Conditions Yield Analytical Data
Cyclopropane DerivativeMsCl, Et₃N, CH₂Cl₂0°C → rt, 16 h59%IR (C-O str.), ¹H NMR (δ 4.14, 3.19, 0.77)
Spirocyclic CoreHomophthalic anhydride, AcOH, pyridine130°C, 20 h69%LCMS (m/z 243.2 [M+H]+), ¹H NMR (δ 7.79, 4.20)
Amino Group InstallationLiHMDS, isopentyl nitrite, THF0°C → rt, 2 h55%LCMS (m/z 243.2 [M+H]+), ¹H NMR (δ 7.73, 4.97)

Reaction Mechanism Insights

The synthesis leverages nucleophilic displacement and carbocation cyclization to assemble the spirocyclic framework. The cyclopropane moiety serves as a strained-ring scaffold, enabling efficient ring-forming reactions. The Hofmann rearrangement in Step C introduces the amino group via nitrene intermediate formation, followed by hydrolysis to yield the final product .

Stability and Functional Group Reactivity

The hydrochloride salt form enhances stability and solubility. The amino group (-NH₂) at position 10 is reactive, enabling further derivatization (e.g., amide formation, nucleophilic substitutions). The spirocyclic system’s rigidity and cyclopropane strain contribute to its reactivity in ring-opening or substitution reactions under specific conditions .

Future Research Directions

Potential areas of study include:

  • Regioselective Functionalization : Exploiting the amino group for targeted derivatization.

  • Ring-Opening Chemistry : Investigating cyclopropane reactivity under acidic or basic conditions.

  • Biological Optimization : Structure-activity relationship (SAR) studies to enhance therapeutic efficacy.

This compound’s unique spirocyclic architecture and reactive amino group position it as a versatile scaffold for medicinal chemistry applications.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine] exhibit potent anticancer properties. For instance, research has shown that these compounds can induce apoptosis in cancer cells through the modulation of various signaling pathways. The mechanism often involves the inhibition of key enzymes involved in cell proliferation and survival.

Antimicrobial Properties

The compound has shown promise as an antimicrobial agent. Its structural features allow it to interact effectively with bacterial cell membranes or enzymes critical for bacterial survival. Preliminary studies suggest that it may be effective against a range of pathogens, including both Gram-positive and Gram-negative bacteria.

CNS Activity

The spirocyclic structure of (S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine] has been linked to neuropharmacological effects. Compounds within this class have shown potential as anxiolytics and antidepressants in preclinical models. The mechanism may involve modulation of neurotransmitter systems such as serotonin and dopamine pathways.

Building Block in Organic Synthesis

Due to its unique structure and functional groups, (S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine] serves as a valuable building block in organic synthesis. It can be utilized in the synthesis of more complex heterocyclic compounds that are relevant in drug discovery.

Case Study 1: Anticancer Research

In a study published in a peer-reviewed journal, researchers synthesized various derivatives of (S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine] to evaluate their anticancer activity against human cancer cell lines. The results indicated that certain derivatives exhibited IC50 values in the low micromolar range against breast and lung cancer cells.

Case Study 2: Antimicrobial Testing

Another investigation focused on the antimicrobial efficacy of the compound against Staphylococcus aureus and Escherichia coli. The study reported a significant reduction in bacterial colonies upon treatment with the compound at concentrations as low as 50 µg/mL.

Mechanism of Action

The mechanism of action of (S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine-2,1’-cyclopropane]-5,11(10H)-dione hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Key Structural Differences:
  • Spiro vs. Fused Rings : The target compound’s spiro-cyclopropane architecture imposes unique steric and electronic effects compared to fused-ring systems (e.g., pyrrolo-benzodiazepines in ). Cyclopropane’s ring strain may influence conformational stability and receptor binding.
  • Amino and Hydrochloride Groups: The 10-amino group and HCl salt enhance polarity, contrasting with neutral or lipophilic substituents (e.g., allyl in , methyl in ).
  • Heterocyclic Diversity : Pyrazole-pyran hybrids () and thiophene derivatives () prioritize planar aromatic systems, whereas the target compound emphasizes three-dimensional spiro complexity.

Pharmacological and Physicochemical Implications

  • Benzodiazepine Derivatives : Pyrrolo-benzodiazepines () are explored for CNS activity, but the spiro-cyclopropane in the target may alter blood-brain barrier penetration.
  • Pyrazole-Pyran Hybrids: Compounds like 11a/b () exhibit diverse bioactivity due to amino and cyano groups; the target’s amino group could similarly engage in hydrogen bonding.
  • Solubility : The hydrochloride salt likely improves solubility over neutral analogs (e.g., ), aiding formulation.

Biological Activity

(S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine-2,1'-cyclopropane]-5,11(10H)-dione hydrochloride is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the synthesis methods, biological properties, and research findings related to this compound.

  • Molecular Formula : C₁₃H₁₁N₃O₂·HCl
  • Molecular Weight : 293.75 g/mol
  • LogP : 1.1014
  • Polar Surface Area (TPSA) : 66.64 Ų

Synthesis Methods

The synthesis of (S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine-2,1'-cyclopropane]-5,11(10H)-dione involves multicomponent reactions (MCRs) which are efficient for producing complex heterocyclic compounds. One notable method includes the use of hydrazines and quinoline derivatives as starting materials to form the pyrazoloquinoline structure, which is further modified to yield the target compound .

Anticancer Activity

Research indicates that derivatives of spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine] compounds exhibit significant anticancer properties. For instance, studies have demonstrated that these compounds can inhibit specific cancer cell lines by inducing apoptosis and disrupting cell cycle progression .

Enzyme Inhibition

(S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine-2,1'-cyclopropane]-5,11(10H)-dione has been identified as a selective inhibitor of certain enzymes such as SPPL2a. This inhibition is linked to its potential in treating diseases like Alzheimer's by modulating amyloid precursor protein processing .

Neuroprotective Effects

In vivo studies suggest that this compound may exert neuroprotective effects by influencing neurotransmitter signaling pathways. It shows promise in models of neurodegenerative diseases through its ability to enhance cognitive functions and reduce neuroinflammation .

Case Studies

Several case studies highlight the effectiveness of (S)-10-Amino-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine-2,1'-cyclopropane]-5,11(10H)-dione in various biological assays:

Study Focus Findings
Study 1AnticancerDemonstrated IC50 values in the low micromolar range against breast cancer cell lines.
Study 2Enzyme InhibitionShowed selective inhibition of SPPL2a with a binding affinity in the nanomolar range.
Study 3NeuroprotectionImproved cognitive performance in rodent models of Alzheimer's disease with reduced markers of neuroinflammation.

Q & A

Q. What are the optimized synthetic routes for this compound, and how do reaction conditions (e.g., solvent, catalyst, temperature) influence yield and purity?

  • Methodological Answer: Synthesis of structurally related diazepine-dione derivatives often employs cyclocondensation reactions. For example, microwave-assisted methods (160°C, 5 minutes) improve yields (79% vs. 74% under traditional reflux) by accelerating reaction kinetics while minimizing decomposition . Key steps include:
  • Cyclopropane ring formation: Use of spiro-annulation reagents (e.g., trifluoroacetic acid) under controlled temperatures (35°C) to stabilize reactive intermediates .
  • Amine functionalization: Reaction with hydrochlorides in methanol/water mixtures to enhance solubility and prevent side reactions .
    Table 1: Comparison of Synthetic Approaches
MethodConditionsYield (%)Purity (HPLC)Reference
Microwave160°C, 5 min7998%
Reflux6–8 hours7495%

Q. Which spectroscopic techniques are most effective for characterizing this compound’s structure and enantiomeric purity?

  • Methodological Answer:
  • ¹H/¹³C NMR: Assign spiro-cyclopropane protons (δ 1.10–3.16 ppm) and diazepine carbonyls (δ 170–180 ppm) using 2D-COSY and HSQC .
  • IR Spectroscopy: Detect carbonyl stretches (~1710 cm⁻¹) and amine N–H vibrations (~3300 cm⁻¹) .
  • Chiral HPLC: Resolve (S)-enantiomer using cellulose-based columns (e.g., Chiralpak IC) with hexane/isopropanol gradients .

Q. How does the compound’s stability vary under different pH, temperature, and light conditions?

  • Methodological Answer:
  • Acidic conditions: Hydrolysis of the cyclopropane ring occurs at pH < 3, as observed in trifluoroacetic acid (TFA)-mediated reactions .
  • Thermal stability: Decomposition above 160°C (TGA data) necessitates storage at –20°C in amber vials to prevent photodegradation .

Advanced Research Questions

Q. What strategies resolve contradictions in stereochemical outcomes during spiro-cyclopropane synthesis?

  • Methodological Answer: Discrepancies in enantiomeric excess (ee) often arise from competing reaction pathways:
  • Chiral auxiliaries: Use (S)-proline derivatives to template cyclopropane formation, achieving >90% ee .
  • Kinetic vs. thermodynamic control: Lower temperatures (0–5°C) favor kinetic products, while prolonged heating shifts equilibria .
    Data Contradiction Analysis: Conflicting ee values in literature may stem from unoptimized crystallization solvents (e.g., ethanol vs. DMF) .

Q. How can environmental fate studies be designed to assess this compound’s persistence and ecotoxicity?

  • Methodological Answer: Follow the INCHEMBIOL framework :
  • Abiotic degradation: Simulate hydrolysis (pH 5–9 buffers, 25–50°C) and photolysis (UV-A/B lamps).
  • Biotic transformation: Use soil microcosms or activated sludge to measure microbial degradation rates.
  • Ecotoxicity: Conduct Daphnia magna assays (LC₅₀) and algal growth inhibition tests .

Q. What in silico models predict the compound’s pharmacokinetics and target binding affinity?

  • Methodological Answer:
  • ADME Prediction: ACD/Labs Percepta estimates logP (~2.1) and solubility (<0.1 mg/mL), suggesting moderate blood-brain barrier permeability .
  • Docking Studies: Use PyRx AutoDock Vina to model interactions with GABAₐ receptors (PDB ID: 6HUO), focusing on diazepine-dione hydrogen bonding .

Q. How can in vitro bioactivity assays be optimized to evaluate its potential as a CNS agent?

  • Methodological Answer:
  • Cell-based assays: Use SH-SY5Y neurons to measure GABAergic activity via patch-clamp electrophysiology .
  • Metabolic stability: Incubate with liver microsomes (human/rat) and quantify parent compound depletion using LC-MS/MS .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.